LY2857785

• Molecular Formula: C26H36N6O
• Molecular Weight: 448.6 g/mol
• InChI: InChI=1S/C26H36N6O/c1-17(2)25-22-16-18(4-9-24(22)31-32(25)3)23-10-13-27-26(30-23)29-20-7-5-19(6-8-20)28-21-11-14-33-15-12-21/h4,9-10,13,16-17,19-21,28H,5-8,11-12,14-15H2,1-3H3,(H,27,29,30)
• InChIKey: LHIUZPIDLZYPRL-UHFFFAOYSA-N

LY2857785: Selective CDK9/8/7 Inhibitor for Hematologic Oncology

LY2857785 is a type I reversible ATP-competitive kinase inhibitor with primary potency against cyclin-dependent kinase 9 (CDK9, IC50 = 11 nM) and secondary inhibitory activity against transcription-associated kinases CDK8 (IC50 = 16 nM) and CDK7 (IC50 = 246 nM) in cell-free assays [1]. It was developed by Eli Lilly and Company and has been characterized as a selective transcription-targeting agent that reduces RNA polymerase II C-terminal domain (RNAP II CTD) phosphorylation, leading to decreased MCL1 protein levels and subsequent induction of apoptosis in a broad range of leukemia and solid tumor cell lines [2]. The compound has demonstrated particular efficacy in preclinical hematologic malignancy models, including orthotopic leukemia systems and ex vivo acute myeloid leukemia (AML) and chronic lymphocytic leukemia (CLL) patient samples [2].

Workflow Transcriptional CDK inhibition studies (CDK9 > CDK8 > CDK7)

Selection logic MCL-1-dependent apoptosis models without cell-cycle arrest confounding

Research model Hematologic malignancy xenografts and drug-resistant solid tumor organoids

• [1] Yin T, Lallena MJ, Kreklau EL, et al. A novel CDK9 inhibitor shows potent antitumor efficacy in preclinical hematologic tumor models. Mol Cancer Ther. 2014;13(6):1442-1456. doi:10.1158/1535-7163.MCT-13-0849. View Source
• [2] Kato N, Kozako T, Ohsugi T, et al. CDK9 inhibitor induces apoptosis, autophagy, and suppression of tumor growth in adult T-cell leukemia/lymphoma. Biol Pharm Bull. 2023;46(9):1269-1276. doi:10.1248/bpb.b23-00228. View Source

Why Pan-CDK Inhibitors Cannot Substitute for LY2857785

CDK9 inhibitors are not functionally interchangeable due to substantial differences in kinase selectivity profiles, off-target inhibition patterns, cell-type-specific potency, and in vivo pharmacodynamic properties. Within the CDK9 inhibitor class, compounds vary widely in their inhibition of other CDK family members (e.g., CDK1, CDK2, CDK7, CDK8) and non-CDK kinases, which can produce divergent cellular phenotypes ranging from G1-S cell-cycle arrest to G2-M accumulation or apoptosis induction [1]. Furthermore, the relationship between CDK9 biochemical inhibition and cellular RNAP II CTD phosphorylation suppression is not uniformly predictive across compounds; differences in cellular permeability, intracellular retention, and target engagement kinetics can yield marked disparities in potency and efficacy even when biochemical IC50 values appear similar . For procurement decisions in oncology research, particularly in hematologic malignancy models and drug-resistant cancer contexts, substitution without head-to-head or cross-study comparable evidence introduces unacceptable experimental variability and risks misinterpretation of mechanism-of-action studies.

LY2857785

Multi-transcriptional kinase inhibitor (CDK9/8/7) with low cell-cycle CDK affinity. Apoptosis via MCL-1 depletion.

vs

Pan-CDK inhibitors

Flavopiridol/dinaciclib inhibit CDK1/2/4/6, causing cell-cycle arrest alongside transcriptional effects, masking CDK9-specific readouts.

LY2857785

Sustained target engagement and transcriptional repression in vivo (TED50 ~4.4 mg/kg); dual apoptosis/autophagy phenotype in ATL models.

vs

Short-exposure CDK9i (e.g., AZD4573)

Designed for intermittent dosing with rapid off-rate; may not reproduce sustained pathway engagement or autophagy induction seen with LY2857785.

• [1] Yin T, Lallena MJ, Kreklau EL, et al. A novel CDK9 inhibitor shows potent antitumor efficacy in preclinical hematologic tumor models. Mol Cancer Ther. 2014;13(6):1442-1456. doi:10.1158/1535-7163.MCT-13-0849. View Source

LY2857785: Differentiated Profile vs. Key CDK Inhibitors

Biochemical Selectivity vs. Flavopiridol and Dinaciclib

In a direct head-to-head comparison using AMG510 (sotorasib)-insensitive H23 non-small cell lung cancer (NSCLC) cells, LY2857785 exhibited an IC50 value of 0.051 μM for cell viability inhibition, demonstrating approximately 3.7-fold greater potency than SNS-032 (IC50 = 0.189 μM) under identical experimental conditions [1].

Biochemical Selectivity

Head-to-head

CDK9: 11 nM; CDK8: 16 nM; CDK7: 246 nM; CDK1 >1,000 nM. Flavopiridol shows CDK9 6 nM but also inhibits CDK4/7/5. Dinaciclib: CDK9 4 nM but CDK1 3 nM, CDK2 1 nM.

Supports isoform-selectivity assay context; >90-fold CDK9:CDK1 ratio avoids cell-cycle confounding.

Cell-free assays; selectivity evaluated in 114-kinase panel.

Evidence Dimension	Cell viability inhibition potency (IC50)
Target Compound Data	0.051 μM
Comparator Or Baseline	SNS-032: 0.189 μM
Quantified Difference	3.7-fold higher potency for LY2857785
Conditions	H23 NSCLC cells (AMG510-insensitive); 72-hour viability assay; mean ± SD from three independent experiments conducted in duplicate

Why This Matters

This direct comparative evidence supports selection of LY2857785 over SNS-032 for studies investigating CDK9-targeted strategies in KRAS G12C inhibitor-resistant NSCLC models.

• [1] Zhang S, et al. CDK9 inhibitors are effective against Osimertinib-resistant and AMG510-insensitive lung cancer cells. Cancers. 2021;13(15):3906. Figure 5(J). doi:10.3390/cancers13153906. View Source

RNAP II CTD Phosphorylation in U2OS Cells

In a standardized 114-protein kinase selectivity panel, LY2857785 demonstrated narrow off-target inhibition: only 5 kinases (4.4% of panel) were inhibited with IC50 < 0.1 μM, and a total of 14 kinases (12.3% of panel) were inhibited with IC50 < 1 μM [1]. This selectivity profile distinguishes LY2857785 from broader-spectrum CDK inhibitors that exhibit more extensive off-target kinase engagement.

RNAP II CTD Phosphorylation

Cross-study

U2OS cells: Ser2 IC50 89 nM, Ser5 IC50 42 nM. In vivo TED50 4.4 mg/kg for CTD Ser2 inhibition.

Confirms target engagement at low nM; sustained inhibition supports MCL-1 depletion studies.

2-h treatment; HCT116 xenograft.

Evidence Dimension	Kinase selectivity breadth
Target Compound Data	5 kinases with IC50 < 0.1 μM; 14 kinases with IC50 < 1 μM out of 114 tested
Comparator Or Baseline	Class baseline: many CDK9 inhibitors exhibit broader kinase inhibition profiles (comparator-specific quantitative data not available from same panel)
Quantified Difference	4.4% of panel inhibited at <0.1 μM; 12.3% at <1 μM
Conditions	Cell-free kinase activity assay panel comprising 114 protein kinases

Why This Matters

Quantitative kinase selectivity data enables researchers to assess off-target risk and interpret cellular phenotypes with greater confidence compared to compounds lacking comprehensive selectivity profiling.

• [1] Yin T, Lallena MJ, Kreklau EL, et al. A novel CDK9 inhibitor shows potent antitumor efficacy in preclinical hematologic tumor models. Mol Cancer Ther. 2014;13(6):1442-1456. doi:10.1158/1535-7163.MCT-13-0849. View Source

Anti-Proliferative Activity vs. SNS-032 and AZD4573

In a direct comparative study of CDK9 inhibitors combined with the BET bromodomain inhibitor JQ1 (0.5 μM) in AML MV-4-11 cells, LY2857785 alone exhibited an IC50 of 0.044 μM, while the combination with JQ1 produced enhanced cell growth inhibition relative to LY2857785 monotherapy [1]. The study enabled direct cross-compound comparison with SNS-032 and AZD4573 under identical combination conditions.

Anti-Proliferative Activity

Head-to-head

Mean IC50 0.22 µM (solid), 0.197 µM (hematologic). AML PBMC RNAP II IC50 0.044 µM. SNS-032 shows ~0.2-0.5 µM, AZD4573 0.01-0.05 µM.

Broad anti-proliferative response across patient-derived models; supports cell-model endpoint review.

48 solid/24 heme lines; lung organoid 96-h assay.

Evidence Dimension	Combination therapy potency with BET inhibitor JQ1
Target Compound Data	LY2857785 alone IC50 = 0.044 μM; LY2857785 + 0.5 μM JQ1 shows enhanced inhibition
Comparator Or Baseline	SNS-032 alone IC50 = 0.189 μM; AZD4573 alone IC50 = 0.004 μM
Quantified Difference	LY2857785 alone is 4.3-fold more potent than SNS-032; AZD4573 shows highest single-agent potency
Conditions	MV-4-11 AML cells; 72-hour viability assay; mean ± SD from three independent experiments conducted in duplicate

Why This Matters

This dataset enables rational selection among CDK9 inhibitors for BET inhibitor combination studies in AML, with quantitative IC50 values for three clinically relevant CDK9 inhibitors under identical conditions.

• [1] Zhang S, et al. CDK9 inhibitors are effective against Osimertinib-resistant and AMG510-insensitive lung cancer cells. Cancers. 2021;13(15):3906. Figure 3(G). doi:10.3390/cancers13153906. View Source

In Vivo Anti-Tumor Efficacy in MV4-11 Xenograft

In HCT116 xenograft tumor-bearing mice, LY2857785 produced dose-dependent inhibition of RNAP II CTD Ser2 phosphorylation with a TED50 (50% target engagement dose) of 4.4 mg/kg and a TEC50 (50% target engagement plasma concentration) of 0.36 μM [1]. Sustained target engagement was observed for 3–6 hours at TED70 (8 mg/kg) in both HCT116 colorectal carcinoma and MV-4-11 AML xenograft models [1].

In Vivo Tumor Growth

Cross-study

TED50 4.4 mg/kg (HCT116); MV4-11 growth reduction at 3–9 mg/kg i.v. Favorable tolerability reported.

Supports in vivo model-response context; sustained target engagement at moderate doses.

Rat/mouse xenografts; i.v. administration.

Evidence Dimension	In vivo target engagement pharmacodynamics
Target Compound Data	TED50 = 4.4 mg/kg; TEC50 = 0.36 μM; duration 3–6 hours at TED70 (8 mg/kg)
Comparator Or Baseline	No direct comparator data available for other CDK9 inhibitors in this assay system
Quantified Difference	Dose-dependent target engagement quantified via TED50 and TEC50 values
Conditions	HCT116 colorectal carcinoma xenograft and MV-4-11 AML xenograft models in nude mice

Why This Matters

Quantitative in vivo pharmacodynamic parameters (TED50, TEC50) are essential for dose selection in preclinical efficacy studies and provide a benchmark for comparing target engagement across CDK9 inhibitors in future cross-study analyses.

• [1] Yin T, Lallena MJ, Kreklau EL, et al. A novel CDK9 inhibitor shows potent antitumor efficacy in preclinical hematologic tumor models. Mol Cancer Ther. 2014;13(6):1442-1456. doi:10.1158/1535-7163.MCT-13-0849. View Source

Apoptosis and Autophagy Induction in ATL Cells

In U2OS osteosarcoma cells, LY2857785 inhibits RNAP II CTD phosphorylation at Ser2 (pSer2) with an IC50 of 0.089 μM (n=13 independent determinations) and at Ser5 (pSer5) with an IC50 of 0.042 μM (n=1) [1]. These cellular IC50 values for direct transcription target engagement provide quantitative benchmarks for cross-study comparison with other CDK9 inhibitors.

Apoptosis & Autophagy (ATL)

Class-level

Increased annexin V+, cleaved PARP/caspase-3; MCL-1 suppression; LC3-II membrane binding (autophagy). Not typically reported for flavopiridol/dinaciclib.

Supports apoptosis pathway-response interpretation; dual-mechanism phenotype in ATL models.

MT-1, MT-2, TL-Om1 cells; patient-derived ATL ex vivo.

Evidence Dimension	Cellular RNAP II CTD phosphorylation inhibition
Target Compound Data	pSer2 IC50 = 0.089 μM; pSer5 IC50 = 0.042 μM
Comparator Or Baseline	No direct comparator data available from same study; provides reference values for cross-study comparison
Quantified Difference	pSer2:pSer5 inhibition ratio = 2.1:1
Conditions	U2OS osteosarcoma cells; immunofluorescence-based quantification

Why This Matters

Cellular IC50 values for direct transcription target engagement are more physiologically relevant than cell-free biochemical IC50 values and serve as critical benchmarks for dose selection in mechanistic studies.

• [1] Yin T, Lallena MJ, Kreklau EL, et al. A novel CDK9 inhibitor shows potent antitumor efficacy in preclinical hematologic tumor models. Mol Cancer Ther. 2014;13(6):1442-1456. doi:10.1158/1535-7163.MCT-13-0849. View Source

Circadian Clock Modulation

In peripheral blood mononuclear cells (PBMCs) isolated from patients with acute myeloid leukemia (AML) or chronic lymphocytic leukemia (CLL), LY2857785 inhibited RNAP II phosphorylation with IC50 values of 0.044 μM and 0.145 μM, respectively [1]. The 3.3-fold differential potency between AML and CLL patient samples highlights disease-context-dependent sensitivity.

Circadian Clock Modulation

Class-level

Potent blocker of PER2::LUC oscillation in MEFs (screen of 17 CDKi); CDK9 dependency confirmed by siRNA. Other CDK9i not well-characterized in this context.

Extends utility to chronobiology probe; supports pathway-response context beyond oncology.

MEF PER2::LUC reporter, 10 µM screen.

Evidence Dimension	Ex vivo RNAP II phosphorylation inhibition in patient-derived PBMCs
Target Compound Data	AML PBMCs IC50 = 0.044 μM; CLL PBMCs IC50 = 0.145 μM
Comparator Or Baseline	No direct comparator data available
Quantified Difference	3.3-fold higher potency in AML vs. CLL patient samples
Conditions	PBMCs isolated from AML and CLL patients; ex vivo RNAP II phosphorylation assay

Why This Matters

Patient sample-derived ex vivo potency data provides clinically translatable evidence of disease-specific sensitivity, supporting prioritization of AML over CLL for LY2857785-focused preclinical studies.

• [1] Bertin Bioreagent / Cayman Chemical. LY2857785 product technical datasheet. (Data originally from Yin T et al., Mol Cancer Ther 2014). View Source

Recommended Research Applications for LY2857785

MCL-1-Dependent Apoptosis in Leukemia and Lymphoma

Based on direct head-to-head comparative data showing LY2857785 exhibits 3.7-fold greater potency than SNS-032 in AMG510-insensitive H23 NSCLC cells (IC50 = 0.051 μM vs. 0.189 μM) [1], LY2857785 is the preferred CDK9 inhibitor for investigating transcriptional bypass mechanisms of resistance to KRAS G12C inhibitors in NSCLC models. The compound's established selectivity profile (only 5 kinases inhibited with IC50 < 0.1 μM out of 114 tested) [2] reduces the likelihood that observed phenotypes arise from confounding off-target kinase inhibition.

Overcoming Osimertinib and AMG510 Resistance in Lung Cancer

LY2857785 has demonstrated dose-dependent AML MV-4-11 xenograft tumor regression in rats (3–9 mg/kg, i.v. infusion Q5Dx5) and mice (8–10 mg/kg, i.v. bolus Q3Dx5) [1]. The compound's defined in vivo pharmacodynamic parameters (TED50 = 4.4 mg/kg for RNAP II CTD pSer2 inhibition, TEC50 = 0.36 μM) [2] enable rational dose selection and target engagement confirmation in preclinical AML efficacy studies. The 0.044 μM IC50 for RNAP II inhibition in AML patient-derived PBMCs [3] further supports its application in clinically relevant ex vivo AML models.

Probing CDK9 in Circadian Clock Regulation

Direct comparative data in MV-4-11 AML cells demonstrates that LY2857785 (IC50 = 0.044 μM) potentiates the effects of the BET inhibitor JQ1 (0.5 μM) [1], positioning LY2857785 as a quantitatively characterized tool compound for CDK9/BET inhibitor synthetic lethality studies. Researchers can directly reference the published IC50 values for LY2857785, SNS-032, and AZD4573 in both monotherapy and JQ1 combination settings to select the most appropriate CDK9 inhibitor for their specific combination study design.

Ex Vivo Patient Sample Screening in Hematologic Malignancies

LY2857785 is the only CDK9 inhibitor with published, quantitative in vivo efficacy data in ATL xenograft models, demonstrating significant tumor growth suppression in NOD/SCID mice bearing ATL tumor xenografts [1]. The compound's dual mechanism of MCL-1-dependent apoptosis and LC3-II-associated autophagy induction has been specifically characterized in ATL cell lines and freshly isolated ATL patient cells [1], making LY2857785 the CDK9 inhibitor of choice for ATL-focused preclinical research programs.

Application

Selection Property

Validation Focus

MCL-1-dependent apoptosis in leukemia/lymphoma models

Transcriptional kinase selectivity (CDK9/8/7 over cell-cycle CDKs)

MCL-1 depletion, cleaved PARP/caspase-3, and tumor growth inhibition

Drug-resistant lung adenocarcinoma organoid studies

CDK9 inhibition in osimertinib/AMG510-resistant backgrounds

RNAP II CTD phosphorylation, MCL-1 levels, and proliferation recovery

Circadian clock disruption probe

CDK9-mediated PER2 oscillation inhibition

REV-ERBα and BMAL1 expression, siRNA confirmation

Ex vivo sensitivity screening in hematologic patient samples

Patient-derived PBMC response correlation

MCL-1 dependency, CDK9 expression, and RNAP II phosphorylation

• [1] Zhang S, et al. CDK9 inhibitors are effective against Osimertinib-resistant and AMG510-insensitive lung cancer cells. Cancers. 2021;13(15):3906. doi:10.3390/cancers13153906. View Source
• [2] Yin T, Lallena MJ, Kreklau EL, et al. A novel CDK9 inhibitor shows potent antitumor efficacy in preclinical hematologic tumor models. Mol Cancer Ther. 2014;13(6):1442-1456. doi:10.1158/1535-7163.MCT-13-0849. View Source
• [3] Bertin Bioreagent / Cayman Chemical. LY2857785 product technical datasheet. (Data originally from Yin T et al., Mol Cancer Ther 2014). View Source
• [4] Kato N, Kozako T, Ohsugi T, et al. CDK9 inhibitor induces apoptosis, autophagy, and suppression of tumor growth in adult T-cell leukemia/lymphoma. Biol Pharm Bull. 2023;46(9):1269-1276. doi:10.1248/bpb.b23-00228. View Source
• [5] Cenmed / Sigma-Aldrich. LY2857785 FREE BASE product technical datasheet (SML2942). View Source